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Compound of Interest

Compound Name: 8-Nitroquinazolin-4-ol

Cat. No.: B3029121 Get Quote

Abstract
This document provides a comprehensive technical guide for researchers, scientists, and drug

development professionals on the definitive identification and characterization of 8-
Nitroquinazolin-4-ol. The quinazoline scaffold is a cornerstone in medicinal chemistry,

recognized as a "privileged structure" due to its wide range of biological activities. 8-
Nitroquinazolin-4-ol, a specific derivative, serves as a critical intermediate in the synthesis of

novel therapeutic agents, particularly kinase inhibitors.[1] This guide moves beyond simple data

reporting to explain the causal relationships behind the analytical methodologies, ensuring a

deeper understanding of the compound's properties. We will cover its core identification

parameters, detailed spectroscopic analysis, a validated synthesis protocol with mechanistic

insights, and essential safety considerations.

Core Identification Parameters
The initial step in any rigorous scientific investigation is the unambiguous identification of the

subject molecule. This section consolidates the fundamental chemical and physical descriptors

for 8-Nitroquinazolin-4-ol.

Chemical Identity
Correctly identifying a chemical compound begins with its universally recognized identifiers.

The CAS (Chemical Abstracts Service) number is a unique numerical identifier assigned to
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every chemical substance, ensuring that there is no ambiguity in its identity across different

naming conventions or languages.

Parameter Value Source(s)

Compound Name 8-Nitroquinazolin-4-ol [2][3]

Synonyms 8-nitro-1H-quinazolin-4-one [2]

CAS Number 53638-54-3 [2][3][4]

Molecular Formula C₈H₅N₃O₃ [4]

Molecular Weight 191.14 g/mol [4]

InChI Key
FECQXFFMBXNHLB-

UHFFFAOYSA-N
[2]

Physical Properties
The physical properties of a compound are direct manifestations of its molecular structure and

intermolecular forces. These constants are critical for handling, purification, and formulation.

Parameter Value Source(s)

Appearance Tan to brown solid [5]

Boiling Point 393°C at 760 mmHg [2]

Flash Point 191.5°C [2]

Density 1.64 g/cm³ [2]

Spectroscopic and Analytical Characterization
Spectroscopic analysis provides a "fingerprint" of a molecule, allowing for structural elucidation

and confirmation. This section details the expected outcomes from key analytical techniques

and explains the rationale behind the observed data. A logical workflow for this characterization

is essential for efficient and accurate identification.
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Synthesis & Purification

Analytical Workflow

Synthesized
Crude Product

Purification
(Recrystallization)
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FTIR
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NMR (¹H, ¹³C)
Structural Elucidation

HPLC
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Final

Confirmed Structure
& Purity >95%
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Synthetic Workflow

2-Amino-3-nitrobenzoic
Acid + Formamide

Heat
(150-160°C, 2-4h)

Cool & Pour
into Ice Water Vacuum Filtration Recrystallize

(e.g., from Ethanol) Pure 8-Nitroquinazolin-4-ol

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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